Cas no 61214-18-4 (2-Cycloocten-1-one, 2-butyl-)
2-Cycloocten-1-one, 2-butyl- structure
Product Name:2-Cycloocten-1-one, 2-butyl-
CAS No:61214-18-4
MF:C12H20O
MW:180.286603927612
CID:487991
PubChem ID:71398080
Update Time:2025-04-19
2-Cycloocten-1-one, 2-butyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Cycloocten-1-one, 2-butyl-
- 2-butylcyclooct-2-en-1-one
- 61214-18-4
- DTXSID80819531
-
- Inchi: 1S/C12H20O/c1-2-3-8-11-9-6-4-5-7-10-12(11)13/h9H,2-8,10H2,1H3
- InChI Key: RCFQBTHKYZVLLZ-UHFFFAOYSA-N
- SMILES: O=C1C(=CCCCCC1)CCCC
Computed Properties
- Exact Mass: 180.1515
- Monoisotopic Mass: 180.151415257g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.9
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
2-Cycloocten-1-one, 2-butyl- Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
61214-18-4 (2-Cycloocten-1-one, 2-butyl-) Related Products
- 6902-91-6(Germacrone)
- 2758-18-1(3-methylcyclopent-2-en-1-one)
- 1193-18-6(Seudenone)
- 488-10-8(cis-jasmone)
- 1120-73-6(2-Methyl-2-cyclopentenone)
- 95-41-0(dihydroisojasmone)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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